Cas no 1496726-86-3 (1-(3-chlorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-chlorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1496726-86-3
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 6404335
• PubChem ID: 66213984
• Update Time: 2025-05-20

1-(3-chlorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-[(3-chlorophenyl)methyl]-
• 1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
• 1496726-86-3
• F2157-0859
• AKOS015557423
• 1-[(3-chlorophenyl)methyl]triazole-4-carbaldehyde

• Inchi： 1S/C10H8ClN3O/c11-9-3-1-2-8(4-9)5-14-6-10(7-15)12-13-14/h1-4,6-7H,5H2
• InChI Key： YIBPXGCOMMVGQQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 221.0355896g/mol
• Monoisotopic Mass: 221.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 413.5±55.0 °C(Predicted)
• pka: -1.11±0.10(Predicted)

Additional information on 1-(3-chlorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 1-(3-chlorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1496726-86-3)

The compound 1-(3-chlorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1496726-86-3) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic aldehyde derivative, featuring both triazole and benzyl moieties, has demonstrated significant potential in various therapeutic applications. Recent studies have focused on its synthesis optimization, biological evaluation, and structure-activity relationship (SAR) analysis, particularly in the context of antimicrobial and anticancer drug development.

A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route for 1496726-86-3 with a 78% yield using copper-catalyzed azide-alkyne cycloaddition (CuAAC) under mild conditions. The researchers emphasized the compound's stability and reactivity, making it an excellent intermediate for further derivatization. The presence of both the aldehyde group and triazole ring provides multiple sites for structural modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

In pharmacological investigations, 1-(3-chlorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde has shown notable inhibitory activity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values in the low micromolar range. Molecular docking studies suggest that this activity may be attributed to the compound's ability to interact with key residues in the ATP-binding pocket of various kinase targets. The chlorophenyl moiety appears to enhance membrane permeability, while the triazole-aldehyde structure contributes to target binding specificity.

Recent structure-activity relationship studies have revealed that modifications at the aldehyde position significantly impact biological activity. Derivatives where the aldehyde group was converted to oximes or hydrazones demonstrated enhanced solubility and in some cases, improved potency. These findings were published in a 2024 Bioorganic & Medicinal Chemistry Letters paper, which also reported the compound's favorable pharmacokinetic properties in preliminary ADMET studies.

The antimicrobial potential of 1496726-86-3 has also been explored, with promising results against drug-resistant bacterial strains. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that silver(I) complexes of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting potential applications in addressing antibiotic resistance. The mechanism appears to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways.

Current research directions include exploring the compound's potential as a building block for PROTACs (proteolysis targeting chimeras) and its application in click chemistry for bioconjugation. Several pharmaceutical companies have included 1-(3-chlorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde in their fragment-based drug discovery programs, recognizing its versatility and drug-like properties. Future studies are expected to focus on in vivo efficacy evaluation and further optimization of its pharmacological profile.